N-(1-cyanocyclopentyl)-2-{4-[(1-ethyl-1H-imidazol-2-yl)methyl]piperazin-1-yl}acetamide

• IUPAC Name: N-(1-cyanocyclopentyl)-2-[4-[(1-ethylimidazol-2-yl)methyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C18H28N6O/c1-2-24-8-7-20-16(24)13-22-9-11-23(12-10-22)14-17(25)21-18(15-19)5-3-4-6-18/h7-8H,2-6,9-14H2,1H3,(H,21,25)
• InChI Key: PEIJNODJAQAYEO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1CN2CCN(CC2)CC(=O)NC3(CCCC3)C#N
• Molecular Formula: C18H28N6O
• Molecular Weight: 344.5 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the methods used to create the compound. This could involve various chemical reactions, catalysts, and conditions. It’s important to note that the synthesis process can significantly impact the properties and potential uses of the compound.

Molecular Structure Analysis

Molecular structure analysis involves understanding the 3D arrangement of atoms in a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods are often used to determine the molecular structure.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This includes understanding the reagents, conditions, and mechanisms of these reactions.

Physical And Chemical Properties Analysis

This involves studying properties like solubility, melting point, boiling point, reactivity, and stability. These properties can greatly influence how the compound is handled, stored, and used.

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action refers to how it exerts its effects at the molecular level. This often involves interactions with specific proteins or other biological targets.

Safety and Hazards

This involves understanding the potential risks associated with the compound. This could include toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

Future directions could involve potential applications, further studies needed, or improvements that could be made to the synthesis process. This often depends on the unique properties and potential uses of the compound.